5-[(2,4,5-trimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 5-[(2,4,5-trimethoxyphenyl)methylamino]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C17H19N3O4/c1-22-14-8-16(24-3)15(23-2)6-10(14)9-18-11-4-5-12-13(7-11)20-17(21)19-12/h4-8,18H,9H2,1-3H3,(H2,19,20,21)
• InChI Key: JPRHUICSBNBSPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CNC2=CC3=C(C=C2)NC(=O)N3)OC)OC
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

5-[(2,4,5-trimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one, also known as TMB-2, is a chemical compound with potential applications in scientific research. This compound is a benzimidazole derivative that has been synthesized for its potential use in the study of various biochemical and physiological processes. In

Mechanism of Action

5-[(2,4,5-trimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one acts as an agonist of the 5-HT2A receptor by binding to the receptor and activating its downstream signaling pathways. This activation leads to the modulation of various physiological processes such as neurotransmission, mood regulation, and perception. This compound has been shown to have a high affinity for the 5-HT2A receptor and has been used as a tool compound in various studies investigating the role of this receptor in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. One such effect is the modulation of neurotransmission. This compound has been shown to increase the release of various neurotransmitters such as dopamine, norepinephrine, and serotonin. This modulation of neurotransmission has been linked to the potential therapeutic applications of this compound in the treatment of various psychiatric disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of 5-[(2,4,5-trimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one is its high potency and selectivity for the 5-HT2A receptor. This makes it an ideal tool compound for the study of this receptor in various physiological processes. However, one limitation of this compound is its potential for off-target effects. This compound has been shown to also activate other GPCRs such as the 5-HT2C receptor, which may complicate its use in certain studies.

Future Directions

There are various future directions for the study of 5-[(2,4,5-trimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one. One direction is the investigation of its potential therapeutic applications in the treatment of various psychiatric disorders such as depression and anxiety. Another direction is the study of its potential role in the modulation of various physiological processes such as pain perception and appetite regulation. Additionally, the development of more potent and selective agonists of the 5-HT2A receptor based on the structure of this compound may lead to the discovery of new therapeutic agents for various psychiatric disorders.

Scientific Research Applications

5-[(2,4,5-trimethoxybenzyl)amino]-1,3-dihydro-2H-benzimidazol-2-one has been used in various scientific studies to investigate its potential applications in the study of various biochemical and physiological processes. One such application is in the study of G protein-coupled receptors (GPCRs). This compound has been shown to be a potent and selective agonist of the 5-HT2A receptor, a subtype of GPCR. This receptor plays a critical role in various physiological processes such as neurotransmission, mood regulation, and perception.